Cas no 1361595-51-8 (2,2',4',6'-Tetrachlorobiphenyl-4-methanol)

• Product Name: 2,2',4',6'-Tetrachlorobiphenyl-4-methanol
• CAS No: 1361595-51-8
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4991381
• Update Time: 2025-07-23

2,2',4',6'-Tetrachlorobiphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,2',4',6'-Tetrachlorobiphenyl-4-methanol

• Inchi： 1S/C13H8Cl4O/c14-8-4-11(16)13(12(17)5-8)9-2-1-7(6-18)3-10(9)15/h1-5,18H,6H2
• InChI Key： FYBKOPPKJSZKSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 2,2',4',6'-Tetrachlorobiphenyl-4-methanol

Introduction to 2,2',4',6'-Tetrachlorobiphenyl-4-methanol (CAS No. 1361595-51-8)

2,2',4',6'-Tetrachlorobiphenyl-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1361595-51-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl derivatives family, characterized by its chlorine-substituted aromatic structure and a hydroxymethyl functional group at the 4-position of one of the phenyl rings. The presence of multiple chlorine atoms enhances its reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceutical agents.

The molecular structure of 2,2',4',6'-Tetrachlorobiphenyl-4-methanol consists of two benzene rings connected by a carbon-carbon bond, with four chlorine atoms attached at specific positions (2, 2', 4', and 6') and a hydroxymethyl group (-CH₂OH) at the 4-position of one ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical applications. The chlorine atoms not only influence the compound's solubility and stability but also serve as reactive sites for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, 2,2',4',6'-Tetrachlorobiphenyl-4-methanol has been extensively studied for its potential applications in pharmaceutical research. Its structural motif is reminiscent of certain natural products and bioactive molecules, prompting investigations into its biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to antioxidant and anti-inflammatory mechanisms, although further research is necessary to fully elucidate its pharmacological profile.

The compound's relevance in modern chemical synthesis is underscored by its utility as a precursor in the preparation of more sophisticated molecules. Researchers have leveraged its reactive chloro and hydroxymethyl groups to develop novel heterocyclic compounds, which are increasingly important in drug discovery due to their ability to modulate biological pathways effectively. The synthesis of such derivatives often involves palladium-catalyzed cross-coupling reactions, which highlight the compound's compatibility with modern catalytic methods.

From an industrial perspective, 2,2',4',6'-Tetrachlorobiphenyl-4-methanol represents a critical component in the production of specialty chemicals used in electronics and advanced materials. Its ability to form stable complexes with metals and semiconductors makes it valuable in the development of conductive polymers and organic semiconductors. These materials are integral to next-generation electronic devices, including flexible displays and solar cells, where efficiency and durability are paramount.

The environmental impact of 2,2',4',6'-Tetrachlorobiphenyl-4-methanol has also been a subject of interest. While chlorinated biphenyls have historically been associated with environmental persistence and bioaccumulation concerns, advancements in synthetic chemistry have enabled the production of these compounds with controlled environmental profiles. Current research focuses on optimizing synthetic routes to minimize waste generation and enhance biodegradability, ensuring that applications involving this compound are sustainable.

One notable application of 2,2',4',6'-Tetrachlorobiphenyl-4-methanol is in the field of agrochemicals. Derivatives of this compound have shown promise as intermediates for herbicides and fungicides due to their ability to interact with biological targets in plants. By modifying specific functional groups on the biphenyl core, chemists can tailor the biological activity of these compounds to meet specific agricultural needs while maintaining environmental safety.

The role of computational chemistry in studying 2,2',4',6'-Tetrachlorobiphenyl-4-methanol cannot be overstated. Molecular modeling techniques have allowed researchers to predict the behavior of this compound in various chemical reactions with high accuracy. These predictions are crucial for designing experiments efficiently and reducing trial-and-error approaches in synthetic chemistry. Furthermore, computational methods help identify potential side reactions and byproducts, allowing for safer and more efficient synthesis processes.

Future directions in research on 2,2',4',6'-Tetrachlorobiphenyl-4-methanol include exploring its potential as a ligand in coordination chemistry. The combination of multiple chlorine atoms and a hydroxymethyl group provides multiple coordination sites for metal ions, making it an attractive candidate for designing metal-organic frameworks (MOFs) or catalysts. Such materials could revolutionize various industrial processes by improving reaction efficiency and selectivity.

In conclusion, 2 , 2 ' , 4 ' , 6 '- Tetrachlorobiphenyl - 4 - methanol ( CAS No . 1 3 6 1 5 9 5 - 5 1 - 8 ) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals , materials science , agrochemicals , and environmental chemistry . Its unique structural features make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges . As synthetic methodologies continue to evolve , so too will the applications and understanding of this remarkable molecule .